Cas no 2172327-16-9 (1-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetyl}pyrrolidine-3-carboxylic acid)

• Product Name: 1-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172327-16-9
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 5804250
• PubChem ID: 165535260
• Update Time: 2025-06-22

1-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetyl}pyrrolidine-3-carboxylic acid
• EN300-1511638
• 2172327-16-9
• 1-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]acetyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H25N3O5/c31-25(30-12-11-17(15-30)26(32)33)13-18-9-10-19(14-28-18)29-27(34)35-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-10,14,17,24H,11-13,15-16H2,(H,29,34)(H,32,33)
• InChI Key： AVTAGWJZHUBDNP-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CC2C=CC(=CN=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 109Ų

Additional information on 1-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetyl}pyrrolidine-3-carboxylic acid

Introduction to 1-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetyl}pyrrolidine-3-carboxylic Acid (CAS No. 2172327-16-9)

1-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetyl}pyrrolidine-3-carboxylic acid, identified by its CAS number 2172327-16-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of 1-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetyl}pyrrolidine-3-carboxylic acid is characterized by its intricate arrangement of functional groups, including a pyridine ring, a pyrrolidine moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. These components contribute to its unique chemical properties and potential biological functions. The presence of the Fmoc group, in particular, suggests that this compound may be utilized in peptide synthesis or as an intermediate in the production of more complex molecules.

In recent years, there has been a surge in research focused on developing small molecules that can modulate various biological pathways. Among these pathways, those involving kinases and other enzymes have been extensively studied due to their critical roles in cell signaling and disease progression. 1-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetyl}pyrrolidine-3-carboxylic acid has been identified as a potential inhibitor of certain kinases, which could make it valuable in the treatment of cancers and other diseases characterized by abnormal kinase activity.

One of the most compelling aspects of this compound is its ability to interact with specific targets in the body. The pyridine and pyrrolidine rings provide a framework that can be tailored to fit into the active sites of enzymes, while the Fmoc group serves as a protective moiety during synthesis. This design allows for high selectivity and potency when targeting specific biological pathways.

The synthesis of 1-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetyl}pyrrolidine-3-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired molecular structure. These methods not only enhance efficiency but also allow for the introduction of complex functional groups with minimal side reactions.

In terms of biological activity, preliminary studies have shown that this compound exhibits inhibitory effects on certain kinases, particularly those involved in cancer cell proliferation. The fluorenylmethoxycarbonyl group enhances the stability of the molecule, allowing it to remain active in biological systems for extended periods. This property is essential for therapeutic applications where sustained activity is required.

The potential applications of 1-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetyl}pyrrolidine-3-carboxylic acid extend beyond cancer treatment. Researchers are exploring its use in developing treatments for inflammatory diseases, neurodegenerative disorders, and other conditions where kinase activity plays a significant role. The versatility of this compound lies in its ability to be modified further to target different disease mechanisms or to enhance its pharmacological properties.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, compounds like 1-{2-(5-({(9H-fluorenine)-methylcarbonyl})amino)pyridine}-2-acetyl}pyrrolidine-3-carboxylic acid (CAS No. 2172327169) provide researchers with valuable starting points for drug discovery. By understanding their chemical properties and biological activities, scientists can design more effective therapies that address unmet medical needs.

In conclusion, 1-{2-(5-({(9H-fluorenine)-methylcarbonyl})amino)pyridine}-2-acetyl}pyrrolidine-3-carboxylic acid (CAS No. 2172327169) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further study and development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.